Cas no 1428370-71-1 (N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-phenoxyethane-1-sulfonamide)

N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-phenoxyethane-1-sulfonamide is a sulfonamide derivative featuring a tetrahydroquinoline scaffold, which is of interest in medicinal chemistry due to its structural complexity and potential biological activity. The compound combines a benzoyl-substituted tetrahydroquinoline core with a phenoxyethylsulfonamide moiety, offering versatility for further functionalization. Its well-defined molecular architecture may facilitate interactions with biological targets, particularly in the development of enzyme inhibitors or receptor modulators. The presence of both aromatic and aliphatic components enhances its solubility profile, making it suitable for pharmacological studies. This compound serves as a valuable intermediate for synthesizing more complex molecules in drug discovery and biochemical research.

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-phenoxyethane-1-sulfonamide structure

1428370-71-1 structure

Product Name:N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-phenoxyethane-1-sulfonamide

CAS No:1428370-71-1

MF:C₂₄H₂₄N₂O₄S

MW:436.523365020752

CID:6256725

PubChem ID:71806073

Update Time:2025-05-28

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-phenoxyethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-phenoxyethane-1-sulfonamide
- F6436-0059
- 1428370-71-1
- N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-phenoxyethanesulfonamide
- N-(1-BENZOYL-3,4-DIHYDRO-2H-QUINOLIN-6-YL)-2-PHENOXYETHANESULFONAMIDE
- AKOS024558815
- Inchi： 1S/C24H24N2O4S/c27-24(19-8-3-1-4-9-19)26-15-7-10-20-18-21(13-14-23(20)26)25-31(28,29)17-16-30-22-11-5-2-6-12-22/h1-6,8-9,11-14,18,25H,7,10,15-17H2
- InChI Key： JMJNOEPHTAJGSF-UHFFFAOYSA-N
- SMILES： S(CCOC1C=CC=CC=1)(NC1C=CC2=C(C=1)CCCN2C(C1C=CC=CC=1)=O)(=O)=O

Computed Properties

Exact Mass: 436.14567842g/mol
Monoisotopic Mass: 436.14567842g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 31
Rotatable Bond Count: 7
Complexity: 680
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 84.1Å²

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-phenoxyethane-1-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6436-0059-2μmol	N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-phenoxyethane-1-sulfonamide	1428370-71-1	2μmol	$57.0	2023-09-09
Life Chemicals	F6436-0059-5μmol	N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-phenoxyethane-1-sulfonamide	1428370-71-1	5μmol	$63.0	2023-09-09
Life Chemicals	F6436-0059-10μmol	N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-phenoxyethane-1-sulfonamide	1428370-71-1	10μmol	$69.0	2023-09-09
Life Chemicals	F6436-0059-20μmol	N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-phenoxyethane-1-sulfonamide	1428370-71-1	20μmol	$79.0	2023-09-09
Life Chemicals	F6436-0059-1mg	N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-phenoxyethane-1-sulfonamide	1428370-71-1	1mg	$54.0	2023-09-09
Life Chemicals	F6436-0059-2mg	N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-phenoxyethane-1-sulfonamide	1428370-71-1	2mg	$59.0	2023-09-09
Life Chemicals	F6436-0059-3mg	N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-phenoxyethane-1-sulfonamide	1428370-71-1	3mg	$63.0	2023-09-09
Life Chemicals	F6436-0059-4mg	N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-phenoxyethane-1-sulfonamide	1428370-71-1	4mg	$66.0	2023-09-09
Life Chemicals	F6436-0059-5mg	N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-phenoxyethane-1-sulfonamide	1428370-71-1	5mg	$69.0	2023-09-09
Life Chemicals	F6436-0059-10mg	N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-phenoxyethane-1-sulfonamide	1428370-71-1	10mg	$79.0	2023-09-09